Cas no 697297-65-7 (7-(4-Methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid)

• Product Name: 7-(4-Methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• CAS No: 697297-65-7
• MF: C₁₃H₁₂N₄O₃
• MW: 272.259382247925
• CID: 6784132
• PubChem ID: 4125859
• Update Time: 2025-06-08

7-(4-Methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AB01300867-01
• 7-(4-METHOXYPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-5-CARBOXYLIC ACID
• 7-(4-methoxyphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• STK300303
• CS-0322603
• SR-01000587009-1
• AKOS016041910
• 7-(4-methoxyphenyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• BBL012927
• AKOS002303497
• Z240877432
• 7-(4-methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• NCGC00304456-01
• VS-03596
• 697297-65-7
• SR-01000587009
• EU-0098731
• 7-(4-Methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid

• Inchi： 1S/C13H12N4O3/c1-20-9-4-2-8(3-5-9)11-6-10(12(18)19)16-13-14-7-15-17(11)13/h2-7,11H,1H3,(H,18,19)(H,14,15,16)
• InChI Key： BCSZJYKVJMJMBT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(C(=O)O)NC2=NC=NN12

Computed Properties

• Exact Mass: 272.09094026g/mol
• Monoisotopic Mass: 272.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.3Ų

Additional information on 7-(4-Methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid

Comprehensive Overview of 7-(4-Methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS No. 697297-65-7)

The compound 7-(4-Methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid, identified by its CAS No. 697297-65-7, is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolo[1,5-a]pyrimidine core and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for triazolo[1,5-a]pyrimidine derivatives has surged due to their broad-spectrum biological activities. The 7-(4-Methoxyphenyl) substitution in this compound enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. This aligns with current trends in AI-driven drug discovery, where computational models prioritize molecules with optimal pharmacokinetic properties. Notably, CAS No. 697297-65-7 has been cited in patents related to kinase inhibitors, reflecting its relevance in oncology research.

The carboxylic acid moiety in this compound offers opportunities for further derivatization, such as esterification or amide formation, enabling the creation of libraries for high-throughput screening. This adaptability resonates with the growing interest in fragment-based drug design, a strategy favored for identifying lead compounds with high binding affinity. Additionally, the 4-methoxyphenyl group may contribute to antioxidant properties, a feature increasingly sought after in nutraceutical development.

From a synthetic chemistry perspective, 7-(4-Methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid exemplifies the convergence of green chemistry principles and click chemistry methodologies. Its preparation often involves catalytic cyclization reactions, minimizing waste generation—a priority for sustainable manufacturing. This aligns with the pharmaceutical industry's shift toward environmentally friendly synthesis, a topic frequently queried in academic and industrial forums.

Analytical characterization of this compound typically employs advanced techniques like LC-MS and NMR spectroscopy, ensuring precise quality control. Such rigorous standardization is crucial for regulatory compliance, particularly in GMP-certified production facilities. The compound's stability under various pH conditions also makes it a candidate for formulation studies, addressing common challenges in oral bioavailability enhancement.

Beyond pharmaceuticals, CAS No. 697297-65-7 has shown promise in material science. Its conjugated π-system and hydrogen-bonding capacity suggest utility in designing organic semiconductors or metal-organic frameworks (MOFs). These applications tap into the booming interest in energy storage materials and sensors, areas dominating recent scientific literature and patent filings.

In conclusion, 7-(4-Methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid represents a multifaceted chemical entity bridging medicinal chemistry and advanced materials. Its structural features and functional groups align with cutting-edge research themes, from precision medicine to sustainable technology, making it a compound of enduring scientific and commercial interest.